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Introduction

Ethyl 2-cyclobutylpropanoate is a carboxylic acid ester characterized by a cyclobutane ring
attached to the alpha-position of a propanoate moiety. This unique structural feature, combining
a strained four-membered ring with a common ester functional group, imparts distinct
physicochemical properties that are of interest in various fields of chemical research and
development. The cyclobutyl motif is increasingly recognized as a valuable component in
medicinal chemistry for its ability to modulate the pharmacological profile of bioactive
molecules.[1] Furthermore, esters are widely utilized in the fragrance, flavor, and
pharmaceutical industries.[2][3][4] This guide provides a comprehensive overview of the
synthesis, properties, and potential applications of Ethyl 2-cyclobutylpropanoate, serving as
a technical resource for professionals in the field.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Ethyl 2-
cyclobutylpropanoate is essential for its handling, application, and the design of synthetic
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routes. While extensive experimental data for this specific compound is not readily available in

the literature, its properties can be reliably predicted based on its structure and comparison

with analogous compounds.

Property Value Source

Molecular Formula CoH1602 PubChem[5]
Molecular Weight 156.22 g/mol PubChem[5]
CAS Number 1909305-80-1 PubChem|[5]
IUPAC Name ethyl 2-cyclobutylpropanoate PubChem[5]
SMILES CCOC(=0)Cc(Cc)c1ceel PubChem[5]
InChl Key SCUABANXLDEEIN- PubChem[5]

UHFFFAOYSA-N

Predicted LogP 2.6 PubChem[5]
Predicted Boiling Point 183.5+£25.0°C ChemSpider
Predicted Density 0.931 £ 0.06 g/cm3 ChemSpider

Hazard Information:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ethyl 2-cyclobutylpropanoate is classified with the following hazards:

Flammable liquid and vapor (H226)[5]

Causes skin irritation (H315)[5]

Causes serious eye irritation (H319)[5]

May cause respiratory irritation (H335)[5]

Appropriate safety precautions should be taken when handling this compound, including

working in a well-ventilated area, using personal protective equipment, and avoiding sources of

ignition.
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Synthesis of Ethyl 2-cyclobutylpropanoate

The most direct and industrially scalable method for the synthesis of Ethyl 2-
cyclobutylpropanoate is the Fischer-Speier esterification of its corresponding carboxylic acid,
2-cyclobutylpropanoic acid. This acid-catalyzed reaction between a carboxylic acid and an
alcohol is a well-established and versatile method for ester formation.

Part 1: Synthesis of 2-Cyclobutylpropanoic Acid

The precursor, 2-cyclobutylpropanoic acid (CAS: 1082453-55-1), can be synthesized through
various organic methodologies. A common approach involves the alkylation of a suitable
enolate with a cyclobutyl halide, followed by hydrolysis.

Conceptual Synthesis Pathway for 2-Cyclobutylpropanoic Acid:

Diethyl Malonate w
Sodium Ethoxide

Sodium diethyl malonate (Enolate) | oo

T
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Diethyl 2-cyclobutylmalonate

e acid 2 (Hea) [ 5 ¢, ic acid
KOH, Hz0, Heat

Click to download full resolution via product page

Caption: Conceptual synthesis of 2-cyclobutylpropanoic acid.

Part 2: Fischer-Speier Esterification to Ethyl 2-
cyclobutylpropanoate

Once 2-cyclobutylpropanoic acid is obtained, it can be esterified with ethanol in the presence of
a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Detailed Experimental Protocol (Generalized):
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-cyclobutylpropanoic acid (1.0 eq), absolute ethanol (5-10 eq, serving as
both reactant and solvent), and a catalytic amount of concentrated sulfuric acid (e.g., 2-3
mol%).

o Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: After the reaction is complete (typically several hours), cool the mixture to room
temperature. Neutralize the excess acid with a saturated aqueous solution of sodium
bicarbonate.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
ethyl acetate. Combine the organic layers.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and filter. The solvent is then removed under reduced pressure. The crude product
can be purified by fractional distillation under reduced pressure to yield pure Ethyl 2-
cyclobutylpropanoate.

Reaction Mechanism:

i ( \ D
Proton Transfer & Elimination of Water [, oo »| Ethyl

Click to download full resolution via product page

Caption: Fischer-Speier esterification mechanism.

Spectroscopic Data (Predicted)
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While experimental spectra for Ethyl 2-cyclobutylpropanoate are not widely published,
spectroscopic data can be predicted with a high degree of confidence based on its chemical
structure and known spectral data of similar compounds.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the ethyl group, the
cyclobutyl ring protons, and the protons on the propanoate backbone.

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
~4.1 Quartet 2H -O-CH2-CHs
~2.3 Multiplet 1H -CH(CH)-C=0
~1.8-2.1 Multiplet 7H Cyclobutyl protons
~1.2 Triplet 3H -O-CHz2-CHs
~1.1 Doublet 3H -CH(CHbs)-

3C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum will provide information on the carbon framework of the
molecule.
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Chemical Shift (6, ppm) Assighment

~175 C=0

~60 -O-CH2-CHs

~45 -CH(CH)-

~35 CH-cyclobutyl

~25 CHa2-cyclobutyl

~18 CHz-cyclobutyl (beta)
~14 -O-CHz2-CHs

~13 -CH(CHs3)-

Mass Spectrometry (Predicted)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M*) at

m/z = 156. Key fragmentation patterns would include the loss of the ethoxy group (-OCH2CHs,
m/z = 45) and the ethyl group (-CH2CHs, m/z = 29).

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be dominated by a strong absorption band characteristic of the ester

carbonyl group.

Wavenumber (cm~—2) Intensity Assignment
~2950-2850 Strong C-H stretching (alkyl)
~1735 Strong C=0 stretching (ester)
~1180 Strong C-O stretching (ester)

Potential Applications

Given its chemical structure, Ethyl 2-cyclobutylpropanoate has potential applications in

several areas, primarily in the flavor and fragrance industry and as a building block in organic
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synthesis.

e Flavor and Fragrance: Many esters with similar molecular weights and structures possess
fruity and pleasant odors.[3][4] Ethyl propionate, a close analog, is known for its fruity, rum-
like scent and is used in artificial fruit flavors.[2] The presence of the cyclobutyl group in
Ethyl 2-cyclobutylpropanoate is likely to impart a unique character to its scent profile,
potentially making it a valuable ingredient in perfumes and food flavorings.

» Organic Synthesis: The cyclobutane ring is a motif of growing interest in medicinal chemistry.
[1] Ethyl 2-cyclobutylpropanoate can serve as a versatile starting material for the
synthesis of more complex molecules containing the cyclobutyl moiety. The ester
functionality can be readily transformed into other functional groups, such as amides,
alcohols, or ketones, providing a handle for further chemical modifications.

o Pharmaceutical and Agrochemical Research: The introduction of a cyclobutane ring can
influence the metabolic stability, lipophilicity, and binding affinity of a molecule to its biological
target. As such, Ethyl 2-cyclobutylpropanoate could be a useful intermediate in the
synthesis of novel drug candidates or agrochemicals.

Reactivity and Stability

The reactivity of Ethyl 2-cyclobutylpropanoate is primarily governed by the ester functional

group.

o Hydrolysis: Like other esters, it can be hydrolyzed back to 2-cyclobutylpropanoic acid and
ethanol under either acidic or basic conditions (saponification).

o Transesterification: It can undergo transesterification in the presence of another alcohol and
an acid or base catalyst to form a different ester.

e Reduction: The ester can be reduced to the corresponding primary alcohol, 2-
cyclobutylpropan-1-ol, using strong reducing agents like lithium aluminum hydride (LiAIH4).

o Reaction with Organometallics: Grignard reagents and organolithium compounds will add to
the carbonyl carbon of the ester to form tertiary alcohols after workup.

Stability:
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Esters are generally considered to be stable compounds under neutral conditions. However,
prolonged exposure to strong acids or bases, or high temperatures, can lead to decomposition.
The thermal stability of esters is influenced by factors such as chain length and branching.

Conclusion

Ethyl 2-cyclobutylpropanoate is a compound with interesting structural features that suggest
potential applications in the flavor and fragrance industry, as well as in synthetic organic
chemistry as a building block for more complex molecules. While detailed experimental data on
its properties and synthesis are not extensively documented in publicly available literature, its
characteristics can be reliably inferred from the well-established chemistry of esters and
cyclobutane-containing compounds. This technical guide provides a solid foundation for
researchers and professionals interested in exploring the potential of this and related
molecules. Further experimental investigation into its synthesis, spectroscopic characterization,
and biological activity is warranted to fully unlock its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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